Cas no 572-60-1 (9-epi Quinine)

9-epi Quinine structure

9-epi Quinine structure

Product Name:9-epi Quinine

CAS No:572-60-1

Molecular Formula:C₂₀H₂₄N₂O₂

Molecular Weight:324.41676

CID:373461

9-epi Quinine Properties

Names and Identifiers

- Cinchonan-9-ol,6'-methoxy-, (8a,9S)-
- 9-epi Quinine
- (8alpha,9S)-6'-methoxycinchonan-9-ol
- (8-ethenyl-2-methoxy-1-azabicyclo[2.2.2]octan-6-yl)-quinolin-4-ylmethanol
- 9-epi Quinine
- 9-EPI-QUININE ,
- 6-methoxycinchonan-9-ol
- EINECS 209-341-1
- +Expand

Computed Properties

Exact Mass: 324.18400

Experimental Properties

LogP: 3.07500
PSA: 45.59000
Specific Rotation: D22 +43° (c = 0.95 in 99% alc)

9-epi Quinine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-366944-0.05g	(S)-[(2S,4S,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl](6-methoxyquinolin-4-yl)methanol	572-60-1		0.05g	$73.0	2023-05-31
TRC	Q693995-50mg	9-epi Quinine	572-60-1		50mg	$ 173.00	2023-09-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	2037690-50mg	(S)-(6-Methoxyquinolin-4-yl)((1S,2S,4S,5R)-5-vinylquinuclidin-2-yl)methanol	572-60-1		50mg	￥2540.00
SHENG KE LU SI SHENG WU JI SHU	sc-460772-50 mg	Epiquinine,	572-60-1		50mg	￥2,106.00	2023-07-10

9-epi Quinine Related Literature

1. Recent applications of asymmetric organocatalytic annulation reactions in natural product synthesis

Nengzhong Wang,Zugen Wu,Junjie Wang,Nisar Ullah,Yixin Lu Chem. Soc. Rev. 2021 50 9766
2. Synergic catalytic effects in confined spaces

Chenguang Yu,Jing He Chem. Commun. 2012 48 4933
3. Catalytic, asymmetric azidations at carbonyls: achiral and meso-anhydride desymmetrisation affords enantioenriched γ-lactams

Simon N. Smith,Cristina Trujillo,Stephen J. Connon Org. Biomol. Chem. 2022 20 6384
4. α,α-Dicyanoolefins: versatile substrates in organocatalytic asymmetric transformations

Jasneet Kaur,Pankaj Chauhan,Swapandeep Singh Chimni Org. Biomol. Chem. 2016 14 7832
5. Kinetic resolution of phosphoric diester by Cinchona alkaloid derivatives provided with a guanidinium unit

Riccardo Salvio,Mauro Moliterno,Dario Caramelli,Luca Pisciottani,Achille Antenucci,Melania D'Amico,Marco Bella Catal. Sci. Technol. 2016 6 2280
6. Enantioselective organocatalytic formal allylation of α-branched aldehydes

Eduardo Rodrigo,Sara Morales,Sara Duce,José Luis García Ruano,M. Belén Cid Chem. Commun. 2011 47 11267
7. Recyclable organocatalysts based on hybrid silicas

M. Ferré,R. Pleixats,M. Wong Chi Man,X. Catto?n Green Chem. 2016 18 881
8. Asymmetric vinylogous aldol addition of alkylidene oxindoles on trifluoromethyl-α,β-unsaturated ketones

Simone Crotti,Giada Belletti,Nicola Di Iorio,Emanuela Marotta,Andrea Mazzanti,Paolo Righi,Giorgio Bencivenni RSC Adv. 2018 8 33451
9. Enantioselective total synthesis of the unnatural enantiomer of quinine

Shinya Shiomi,Remi Misaka,Mayu Kaneko,Hayato Ishikawa Chem. Sci. 2019 10 9433
10. A review of the synthetic strategies toward spirobarbiturate-fused 3- to 7-membered rings

Akram Bagherinejad,Abdolali Alizadeh Org. Biomol. Chem. 2022 20 7188

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